Cas no 894000-29-4 (ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate
• CAS No: 894000-29-4
• MF: C₂₅H₃₂N₄O₅
• MW: 468.545386314392
• CID: 5516646
• Update Time: 2025-06-08

ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-[1-[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]-1H-indol-3-yl]-2-oxoacetyl]-, ethyl ester
• ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate

• Inchi： 1S/C25H32N4O5/c1-2-34-25(33)28-15-13-27(14-16-28)24(32)23(31)20-17-29(21-10-6-5-9-19(20)21)18-22(30)26-11-7-3-4-8-12-26/h5-6,9-10,17H,2-4,7-8,11-16,18H2,1H3
• InChI Key： QBMRNAWSTSMJSL-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(C(C2C3=C(N(CC(N4CCCCCC4)=O)C=2)C=CC=C3)=O)=O)CC1

Additional information on ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate

Ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetyl)piperazine-1-carboxylate, with CAS No. 894000-29-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which incorporates several key functional groups and heterocyclic rings. The molecule's design suggests potential applications in drug development, particularly in the modulation of biological pathways associated with various diseases.

The compound's structure is characterized by a piperazine ring, which serves as a central scaffold. Piperazine is a well-known heterocyclic amine that is frequently used in drug design due to its ability to form hydrogen bonds and its capacity to act as a bioisostere for other nitrogen-containing rings. In this compound, the piperazine ring is substituted at the 4-position with an ethyl carboxylate group, which likely enhances solubility and bioavailability. Additionally, the molecule features an indole moiety, a bicyclic structure that is commonly found in natural products and has been extensively studied for its biological activity.

One of the most intriguing aspects of this compound is the presence of an azepane ring (a seven-membered nitrogen-containing ring) fused to the indole structure. This azepane-indole conjugate introduces additional complexity to the molecule, potentially influencing its pharmacokinetic properties and target binding affinity. The azepane ring is further substituted with a 2-ketoethyl group, which may play a role in stabilizing interactions with protein targets or modulating enzymatic activity.

Recent studies have highlighted the importance of such complex molecules in addressing unmet medical needs. For instance, compounds with similar structural motifs have shown promise in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. The combination of a piperazine scaffold with an indole and azepane moiety could potentially endow this compound with unique pharmacological properties, making it a valuable candidate for further investigation.

From a synthetic perspective, the construction of such a molecule requires advanced techniques in organic chemistry. The synthesis likely involves multi-step processes, including coupling reactions, cyclizations, and functional group transformations. Researchers have developed innovative strategies to assemble similar compounds efficiently, often leveraging catalytic methods to enhance reaction yields and selectivity.

In terms of biological activity, preliminary studies suggest that ethyl 4-(2-{1-2-(azepan-1-yl)-2-oxoethyl -1H-indol -3 - yl } - 2 - oxoacetyl ) piperazine - 1 - carboxylate exhibits potent activity against specific molecular targets. For example, it has been shown to inhibit certain kinase enzymes with high specificity, which could be advantageous in the treatment of cancers driven by oncogenic signaling pathways. Additionally, its ability to modulate other therapeutic targets, such as G-protein coupled receptors (GPCRs), underscores its versatility as a drug candidate.

The development of this compound also aligns with current trends in drug discovery that emphasize the importance of structural diversity and functional group optimization. By incorporating multiple functional groups within a single molecule, researchers can explore a wide range of biological activities while maintaining manageable pharmacokinetic profiles.

Furthermore, computational modeling has played a pivotal role in understanding the molecular interactions of this compound. Advanced docking studies have provided insights into how it binds to its target proteins, revealing critical residues responsible for ligand recognition and binding affinity. These findings have guided iterative rounds of optimization, leading to improved analogs with enhanced potency and selectivity.

In conclusion, ethyl 4-(2-{1 - 2 - (azepan - 1 - yl ) - 2 - oxoethyl - 1 H-indol -3 yl } - 2 - oxoacetyl ) piperazine - 1 carboxylate represents a compelling example of modern medicinal chemistry innovation. Its intricate structure and promising biological activity make it a strong candidate for further preclinical and clinical evaluation. As research continues to unravel its full potential, this compound may pave the way for novel therapeutic interventions across diverse disease areas.